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Compound of Interest

Compound Name: (Rac)-Atropine-d3
CAS No.: 51-55-8; 5908-99-6
Cat. No.: B15603915
Get Quote
. J

The proper disposal of (Rac)-Atropine-d3, a deuterated form of the highly toxic alkaloid
atropine, is a critical component of laboratory safety and environmental responsibility. Due to its
inherent hazards, this compound must be managed as a hazardous and potentially controlled
substance, adhering to strict federal and local regulations. Disposal procedures are governed
by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA) and the Drug Enforcement Administration (DEA).[1][2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all personal protective equipment (PPE) is in
use, including chemical-resistant gloves, safety goggles, and a lab coat.[4] All handling of
(Rac)-Atropine-d3 and its waste should be conducted in a well-ventilated area or under a
chemical fume hood to prevent inhalation of any dust or aerosols.[5]

Step-by-Step Disposal Protocol

1. Waste Characterization and Segregation:
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Hazardous Waste Identification: (Rac)-Atropine-d3 and any materials contaminated with it
(e.g., vials, pipette tips, gloves, absorbent pads) must be treated as hazardous waste.[4]
Atropine is classified as acutely toxic if swallowed or inhaled.[5]

Controlled Substance Status: Due to the pharmacological activity of atropine, it is prudent to
manage (Rac)-Atropine-d3 as a DEA-regulated controlled substance. This requires a
specific disposal pathway that renders the substance "non-retrievable".[6][7]

Segregation: Do not mix (Rac)-Atropine-d3 waste with other chemical or biological waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department. Keep it in a dedicated, sealed, and clearly labeled waste container.

. Containerization and Labeling:

Primary Container: Place the (Rac)-Atropine-d3 waste into a primary container that is leak-
proof and compatible with the chemical. This is typically the original container or a
designated hazardous waste container.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "(Rac)-Atropine-d3," and any associated hazard symbols (e.g., skull and
crossbones for acute toxicity).

. Arranging for Disposal:

Contact EHS: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste.[8] They will provide guidance on specific internal
procedures and documentation.

Licensed Waste Vendor: Disposal must be handled by an approved and licensed hazardous
waste management vendor.[8] Your EHS department will coordinate this.

Prohibited Disposal Methods: Do not dispose of (Rac)-Atropine-d3 down the drain or in the
regular trash.[4][5][9] The EPA explicitly prohibits the "sewering" of hazardous waste
pharmaceuticals.[10] Mixing with coffee grounds or cat litter is not an acceptable method of
disposal for DEA registrants as it does not meet the "non-retrievable" standard.[11]

. Documentation:
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o DEA Form 41: If the material is managed as a controlled substance, its on-site destruction
must be recorded on a DEA Form 41, documenting the method of destruction and witnesses.
[1] Alternatively, transferring the substance to a DEA-registered reverse distributor is a

common and compliant method.[1]

o Waste Manifest: For all hazardous waste, a manifest will be created to track the waste from
its point of generation to its final disposal facility ("cradle-to-grave").[3] Your EHS department
will manage this process.

Quantitative Data: Toxicity of Atropine

The following table summarizes the acute toxicity data for atropine sulfate, the parent
compound of (Rac)-Atropine-d3. This data underscores the need for stringent safety and

disposal protocols.

. Route of Toxicity Value
Species . . Reference
Administration (LD50/LC50)
5 - 50 mg/kg
Rat Oral (LD50) [5]

(estimated)

] 0.05 - 0.5 mg/l/4h
Rat Inhalation (LC50) ] [5]
(estimated)

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a test population.
LC50 (Lethal Concentration, 50%): The concentration of a chemical in the air or water that is
lethal to 50% of a test population.

Experimental Protocols Cited

The disposal procedures outlined are based on regulatory requirements and best practices
rather than specific experimental protocols. The core methodologies are derived from:

o EPA's Resource Conservation and Recovery Act (RCRA): This act provides the framework
for the "cradle-to-grave" management of hazardous waste.[3] The regulations for hazardous
waste identification, generation, and disposal are found in Title 40 of the Code of Federal
Regulations (CFR), parts 260-273.[2]
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o DEA's Controlled Substances Act: Regulations under 21 CFR Parts 1300, 1301, 1304, 1305,
1307, and 1317 govern the disposal of controlled substances, requiring that they be
rendered "non-retrievable".[6]

Mandatory Visualizations
Disposal Workflow for (Rac)-Atropine-d3
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Caption: A workflow for the compliant disposal of (Rac)-Atropine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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